(3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol

• IUPAC Name: (3,4-diethoxyphenyl)-[(3S,4R)-3,4-dihydroxy-4-methylpiperidin-1-yl]methanone
• InChI: InChI=1S/C17H25NO5/c1-4-22-13-7-6-12(10-14(13)23-5-2)16(20)18-9-8-17(3,21)15(19)11-18/h6-7,10,15,19,21H,4-5,8-9,11H2,1-3H3/t15-,17+/m0/s1
• InChI Key: LLTFSVOVBAYFQH-DOTOQJQBSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N2CCC(C(C2)O)(C)O)OCC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C(=O)N2CC[C@@]([C@H](C2)O)(C)O)OCC
• Molecular Formula: C17H25NO5
• Molecular Weight: 323.4 g/mol

Description

(3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperidine derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The exact mechanism of action of (3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol is not fully understood. However, it has been suggested that it exerts its therapeutic effects by modulating various signaling pathways and enzymes involved in the disease pathogenesis.
Biochemical and Physiological Effects:
(3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, it has been shown to protect neurons from oxidative stress and prevent the formation of amyloid-beta plaques, which are hallmarks of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using (3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol in lab experiments include its high potency and selectivity towards specific signaling pathways and enzymes. However, its limitations include its low solubility in water and its potential toxicity at high doses.

Future Directions

Several future directions can be explored in the research of (3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol. One such direction is the development of more efficient and cost-effective synthesis methods. Another direction is the exploration of its potential therapeutic applications in other diseases such as diabetes and cardiovascular diseases. Moreover, the development of novel drug delivery systems can also be explored to enhance its bioavailability and reduce its toxicity.

Synthesis Methods

The synthesis of (3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol has been achieved using several methods. One such method involves the reaction between 3,4-diethoxybenzoyl chloride and 4-methylpiperidine-3,4-diol in the presence of a base. Another method involves the reductive amination of 3,4-diethoxybenzaldehyde with 4-methylpiperidine-3,4-diol using a reducing agent such as sodium borohydride.

Scientific Research Applications

(3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to possess anti-tumor, anti-inflammatory, and neuroprotective properties.